Cas no 2137144-27-3 (tert-butyl N-(1S)-3-oxo-1-(1H-pyrrol-2-yl)propylcarbamate)

• Product Name: tert-butyl N-(1S)-3-oxo-1-(1H-pyrrol-2-yl)propylcarbamate
• CAS No: 2137144-27-3
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 6424641
• PubChem ID: 165500963
• Update Time: 2025-10-05

tert-butyl N-(1S)-3-oxo-1-(1H-pyrrol-2-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1S)-3-oxo-1-(1H-pyrrol-2-yl)propylcarbamate
• tert-butyl N-[(1S)-3-oxo-1-(1H-pyrrol-2-yl)propyl]carbamate
• EN300-1164843
• 2137144-27-3

• Inchi： 1S/C12H18N2O3/c1-12(2,3)17-11(16)14-10(6-8-15)9-5-4-7-13-9/h4-5,7-8,10,13H,6H2,1-3H3,(H,14,16)/t10-/m0/s1
• InChI Key： IMKQWRCKCAGJGY-JTQLQIEISA-N
• SMILES： O(C(N[C@@H](CC=O)C1=CC=CN1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 238.13174244g/mol
• Monoisotopic Mass: 238.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.2Ų

Additional information on tert-butyl N-(1S)-3-oxo-1-(1H-pyrrol-2-yl)propylcarbamate

Comprehensive Overview of tert-butyl N-(1S)-3-oxo-1-(1H-pyrrol-2-yl)propylcarbamate (CAS No. 2137144-27-3)

tert-butyl N-(1S)-3-oxo-1-(1H-pyrrol-2-yl)propylcarbamate (CAS No. 2137144-27-3) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a tert-butyl carbamate group with a pyrrole ring and a 3-oxo propyl moiety. Its structural complexity and functional groups make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics.

The growing interest in tert-butyl N-(1S)-3-oxo-1-(1H-pyrrol-2-yl)propylcarbamate is driven by its potential applications in drug discovery. Researchers are increasingly exploring its role as a building block for small molecule inhibitors and protease inhibitors, which are critical in targeting diseases such as cancer and viral infections. The compound's chiral center at the (1S) position further enhances its utility in enantioselective synthesis, a hot topic in modern pharmaceutical chemistry.

One of the key advantages of tert-butyl N-(1S)-3-oxo-1-(1H-pyrrol-2-yl)propylcarbamate is its versatility in organic synthesis. The tert-butyloxycarbonyl (Boc) protecting group is widely used in peptide synthesis, and its presence in this compound allows for selective deprotection under mild conditions. This feature aligns with the current trend toward greener and more efficient synthetic methodologies, a subject frequently searched by chemists and researchers.

In addition to its synthetic applications, tert-butyl N-(1S)-3-oxo-1-(1H-pyrrol-2-yl)propylcarbamate has been studied for its potential biological activities. The pyrrole ring, a common motif in many natural products and drugs, contributes to its interaction with biological targets. Recent studies have highlighted its relevance in the design of kinase inhibitors, a class of compounds that has seen exponential growth in oncology research. This connection to cutting-edge therapeutic areas makes the compound a subject of interest in both academic and industrial settings.

The market demand for tert-butyl N-(1S)-3-oxo-1-(1H-pyrrol-2-yl)propylcarbamate has been steadily increasing, driven by the expanding pharmaceutical and biotechnology sectors. Suppliers and manufacturers are focusing on scalable synthesis routes to meet the needs of researchers. Quality control and purity standards are critical, as even minor impurities can impact the performance of the final drug candidates. This emphasis on high-purity intermediates reflects broader industry trends toward precision medicine and personalized therapies.

From a regulatory perspective, tert-butyl N-(1S)-3-oxo-1-(1H-pyrrol-2-yl)propylcarbamate is not classified as a hazardous or controlled substance, making it accessible for research purposes. However, proper handling and storage are recommended to ensure its stability and longevity. Researchers often search for guidelines on the safe use and storage of such compounds, underscoring the importance of clear and accurate technical documentation.

In summary, tert-butyl N-(1S)-3-oxo-1-(1H-pyrrol-2-yl)propylcarbamate (CAS No. 2137144-27-3) is a compound of significant scientific and commercial value. Its unique structure, combined with its applications in drug discovery and synthetic chemistry, positions it as a key player in the advancement of modern medicine. As research continues to uncover new uses for this molecule, its relevance in the pharmaceutical industry is expected to grow, making it a compound worth watching in the coming years.